Cas no 105842-26-0 (Bicyclo[3.3.1]nona-2,6-diene-3,7-dicarboxylic acid, 2,6-dihydroxy-,dimethyl ester)
![Bicyclo[3.3.1]nona-2,6-diene-3,7-dicarboxylic acid, 2,6-dihydroxy-,dimethyl ester structure](https://www.kuujia.com/scimg/cas/105842-26-0x500.png)
105842-26-0 structure
Product name:Bicyclo[3.3.1]nona-2,6-diene-3,7-dicarboxylic acid, 2,6-dihydroxy-,dimethyl ester
CAS No:105842-26-0
MF:C13H16O6
MW:268.262544631958
CID:1164658
Bicyclo[3.3.1]nona-2,6-diene-3,7-dicarboxylic acid, 2,6-dihydroxy-,dimethyl ester Chemical and Physical Properties
Names and Identifiers
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- Bicyclo[3.3.1]nona-2,6-diene-3,7-dicarboxylic acid, 2,6-dihydroxy-,dimethyl ester
- Bicyclo[3.3.1]nona-2,6-diene-3,7-dicarboxylic acid, 2,6-dihydroxy-, 3,7-dimethyl ester
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- Inchi: 1S/C13H16O6/c1-18-12(16)8-4-6-3-7(10(8)14)5-9(11(6)15)13(17)19-2/h6-7,14-15H,3-5H2,1-2H3
- InChI Key: FPGXLOHCZJRGOA-UHFFFAOYSA-N
- SMILES: C12CC(C(O)=C(C(OC)=O)C1)CC(C(OC)=O)=C2O
Computed Properties
- Exact Mass: 268.09468
Experimental Properties
- Density: 1.423±0.06 g/cm3(Predicted)
- Melting Point: 138-139 °C(Solv: acetone (67-64-1); methanol (67-56-1))
- Boiling Point: 436.1±45.0 °C(Predicted)
- PSA: 93.06
- pka: 4.20±1.00(Predicted)
Bicyclo[3.3.1]nona-2,6-diene-3,7-dicarboxylic acid, 2,6-dihydroxy-,dimethyl ester Related Literature
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Timothy J. Johnson,Laurie E. Locascio Lab Chip, 2002,2, 135-140
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Ramune Kuktaite,Tomás S. Plivelic,Hasan Türe,Mikael S. Hedenqvist,Mikael Gällstedt,Salla Marttila,Eva Johansson RSC Adv., 2012,2, 11908-11914
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Nicholas A. Barnes,Kevin R. Flower,Saad A. Fyyaz,Stephen M. Godfrey,Alan T. McGown,Philip J. Miles,Robin G. Pritchard,John E. Warren CrystEngComm, 2010,12, 784-794
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Ilya D. Gridnev,Elisabetta Alberico,Serafino Gladiali Chem. Commun., 2012,48, 2186-2188
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